Cas no 618-11-1 (2-(3-(Trifluoromethyl)phenyl)propan-2-ol)

2-(3-(Trifluoromethyl)phenyl)propan-2-ol structure
618-11-1 structure
Product Name:2-(3-(Trifluoromethyl)phenyl)propan-2-ol
CAS No:618-11-1
MF:C10H11F3O
MW:204.188953638077
CID:5750125
PubChem ID:12697055
Update Time:2023-11-14

2-(3-(Trifluoromethyl)phenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • AKOS012081280
    • SCHEMBL2761134
    • 2-[3-(trifluoromethyl)phenyl]propan-2-ol
    • BMUCYRUWKGJHFA-UHFFFAOYSA-N
    • 618-11-1
    • 2-(3-(Trifluoromethyl)phenyl)propan-2-ol
    • EN300-1933305
    • Benzenemethanol, α,α-dimethyl-3-(trifluoromethyl)-
    • Inchi: 1S/C10H11F3O/c1-9(2,14)7-4-3-5-8(6-7)10(11,12)13/h3-6,14H,1-2H3
    • InChI Key: BMUCYRUWKGJHFA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(C)(C)O)(F)F

Computed Properties

  • Exact Mass: 204.07619946g/mol
  • Monoisotopic Mass: 204.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.2039 g/cm3(Temp: 25 °C)
  • Boiling Point: 91.5 °C(Press: 10 Torr)
  • pka: 14.31±0.29(Predicted)

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